Cas no 5202-87-9 (Benzoic acid, 2-(acetylamino)-5-chloro-)

Benzoic acid, 2-(acetylamino)-5-chloro- structure
5202-87-9 structure
Product Name:Benzoic acid, 2-(acetylamino)-5-chloro-
CAS No:5202-87-9
MF:C9H8ClNO3
MW:213.617721557617
MDL:MFCD00277130
CID:385650
PubChem ID:346199
Update Time:2025-04-19

Benzoic acid, 2-(acetylamino)-5-chloro- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 2-(acetylamino)-5-chloro-
    • 2-acetamido-5-chlorobenzoic acid
    • 2-(Acetylamino)-5-chlorobenzoic acid
    • AC1L84G7
    • NSC404334
    • ST4077069
    • SureCN7045036
    • TimTec1_005950
    • N-Acetyl-5-chloroanthranilic acid
    • MFCD00277130
    • SMR000020977
    • SR-01000090532-1
    • CHEMBL1452188
    • SR-01000090532
    • 5202-87-9
    • 2-acetamido-5-chlorobenzoicacid
    • 5-chloro-2-acetamidobenzoic acid
    • EN300-7415376
    • EU-0019149
    • MLS000043767
    • AS-50038
    • NSC-404334
    • CS-0453205
    • HMS2274L08
    • O10636
    • HMS1550O10
    • 2-Acetylamino-5-chloro-benzoic acid
    • NCGC00049134-03
    • AKOS000131533
    • DTXSID50323574
    • MFQIGFQXUBKVSJ-UHFFFAOYSA-N
    • SCHEMBL7045036
    • NSC 404334
    • MDL: MFCD00277130
    • Inchi: 1S/C9H8ClNO3/c1-5(12)11-8-3-2-6(10)4-7(8)9(13)14/h2-4H,1H3,(H,11,12)(H,13,14)
    • InChI Key: MFQIGFQXUBKVSJ-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=C(C(=O)O)C=1)NC(C)=O

Computed Properties

  • Exact Mass: 213.01934
  • Monoisotopic Mass: 213.0192708g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 244
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 66.4Ų

Experimental Properties

  • Density: 1.453
  • Melting Point: 203-205 ºC
  • PSA: 66.4

Benzoic acid, 2-(acetylamino)-5-chloro- Pricemore >>

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abcr
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